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Compound of Interest

Compound Name: 4-Formyl-2,6-dimethylbenzoic acid

Cat. No.: B3123227

InChlKey: IZLUAIAAIWYAHL-UHFFFAOYSA-N

This technical guide provides a summary of the available information for 4-Formyl-2,6-
dimethylbenzoic acid, targeting researchers, scientists, and drug development professionals.
The document outlines the key chemical identifiers, physicochemical properties, and safety
information based on publicly available data.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Formyl-2,6-dimethylbenzoic acid is presented in
the table below. This information is crucial for understanding the compound's basic
characteristics and for its application in experimental settings.
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Property Value Source
Molecular Formula C10H1003 [1112][3]
Molecular Weight 178.18 g/mol [1][3]

Monoisotopic Mass

178.06299 Da

[2]

InChl=1S/C10H1003/c1-6-3-

InChl 8(5-11)4-7(2)9(6)10(12)13/h3-  [2]
5H,1-2H3,(H,12,13)
CC1=CC(=CC(=C1C(=0)0)C)

SMILES [2]
C=0

CAS Number 306296-76-4 [1]

Predicted XlogP 1.6 [2]

Predicted Collision Cross Section Data

The following table summarizes the predicted collision cross section (CCS) values for different

adducts of 4-Formyl-2,6-dimethylbenzoic acid. These predictions can be valuable in mass

spectrometry-based analytical methods.
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Adduct m/z Predicted CCS (A2
[M+H]+ 179.07027 1335
[M+Na]+ 201.05221 143.2
[M-H]- 177.05571 136.9
[M+NHA4]+ 196.09681 153.7
[M+K]+ 217.02615 141.1
[M+H-H20]+ 161.06025 128.6
[M+HCOO]- 223.06119 156.4
[M+CH3COO]- 237.07684 180.4
[M+Na-2H]- 199.03766 137.7
[M]+ 178.06244 135.5
[M]- 178.06354 135.5

Data sourced from
PubChemlLite.[2]

Safety and Hazard Information

Based on available data, 4-Formyl-2,6-dimethylbenzoic acid is associated with the following
hazard statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[1]
Recommended precautionary statements include:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

Experimental Protocols and Biological Activity

A comprehensive search for detailed experimental protocols, biological activity data, and
associated signaling pathways for 4-Formyl-2,6-dimethylbenzoic acid did not yield specific
results. While general synthetic methods for related compounds like 4-formylbenzoic acid are
documented, no specific, step-by-step experimental procedures for this particular molecule
were found in the public domain. Similarly, there is no available information on its biological
targets or its role in any signaling pathways.

Visualization of Workflows and Pathways

Due to the lack of information regarding experimental workflows or signaling pathways
involving 4-Formyl-2,6-dimethylbenzoic acid, no diagrams could be generated. The creation
of meaningful visualizations requires data on the compound's interactions and experimental
procedures, which is not currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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